2-(2-ethylbutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid

• IUPAC Name: 2-(2-ethylbutanoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
• InChI: InChI=1S/C14H19NO3S/c1-3-8(4-2)12(16)15-13-11(14(17)18)9-6-5-7-10(9)19-13/h8H,3-7H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: URHNXJISIWKBJE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C(C2=C(S1)CCC2)C(=O)O
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

The compound is a derivative of thiophene, which is a sulfur-containing heterocyclic compound. It has a cyclopenta[b]thiophene core, which is a type of thiophene with a five-membered ring fused to it. The compound also contains a carboxylic acid group (-COOH) and an amide group (-CONH2), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be based on the cyclopenta[b]thiophene core, with the carboxylic acid and amide groups attached. The exact structure would depend on where these groups are attached.

Chemical Reactions Analysis

Thiophenes can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The presence of the carboxylic acid and amide groups would likely influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, thiophenes generally have higher boiling points than their hydrocarbon analogs due to the presence of sulfur.

Scientific Research Applications

Corrosion Inhibition

. Their ability to protect metals from degradation due to environmental factors makes them valuable in preventing rust and extending the lifespan of metal structures.

Organic Semiconductors

The thiophene ring system plays a pivotal role in the development of organic semiconductors. . Researchers explore novel derivatives to enhance charge transport properties and optimize device performance.

Pharmacological Properties

Molecules containing the thiophene ring exhibit diverse pharmacological effects. Notably:

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Drug Development

Several drugs incorporate thiophene frameworks. For instance:

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Synthetic Methods

Researchers employ various synthetic routes to obtain thiophene derivatives. Key methods include:

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Polymer Chemistry

Thiophene-containing monomers contribute to the synthesis of conductive polymers. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiophene derivatives are used in pharmaceuticals and could interact with biological targets in specific ways.

Future Directions

The future directions for this compound could include further studies to determine its properties and potential applications. Thiophene derivatives have been studied for use in various fields, including pharmaceuticals and materials science.